![molecular formula C13H16O3 B304715 Cyclohexane-1beta,2alpha-diol 1-benzoate](/img/structure/B304715.png)
Cyclohexane-1beta,2alpha-diol 1-benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cyclohexane-1beta,2alpha-diol 1-benzoate, also known as CBDB, is a synthetic compound that has been extensively studied for its potential use in the field of medicine. It is a white crystalline powder that is soluble in water and organic solvents. CBDB has been found to possess several pharmacological properties that make it a promising candidate for the development of new drugs.
Mechanism of Action
Cyclohexane-1beta,2alpha-diol 1-benzoate exerts its effects through several mechanisms, including the inhibition of the production of pro-inflammatory cytokines, the induction of apoptosis in cancer cells, and the modulation of neurotransmitter release in the brain.
Biochemical and Physiological Effects:
This compound has been found to modulate several biochemical and physiological processes in the body, including the regulation of oxidative stress, the modulation of the immune system, and the regulation of neuronal activity.
Advantages and Limitations for Lab Experiments
Cyclohexane-1beta,2alpha-diol 1-benzoate has several advantages for use in lab experiments, including its solubility in water and organic solvents, and its ability to exert a wide range of pharmacological effects. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several potential future directions for the study of Cyclohexane-1beta,2alpha-diol 1-benzoate, including the development of new drugs based on its pharmacological properties, the investigation of its potential use in the treatment of other diseases, and the elucidation of its mechanism of action at the molecular level. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
Cyclohexane-1beta,2alpha-diol 1-benzoate can be synthesized through several methods, including the reduction of benzoic acid with sodium borohydride, followed by the reaction with cyclohexene oxide. Another method involves the reaction of benzoic acid with cyclohexane-1,2-epoxide in the presence of a catalyst such as sulfuric acid.
Scientific Research Applications
Cyclohexane-1beta,2alpha-diol 1-benzoate has been extensively studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been found to possess anti-inflammatory, anti-tumor, and neuroprotective properties.
properties
Molecular Formula |
C13H16O3 |
---|---|
Molecular Weight |
220.26 g/mol |
IUPAC Name |
[(1R,2R)-2-hydroxycyclohexyl] benzoate |
InChI |
InChI=1S/C13H16O3/c14-11-8-4-5-9-12(11)16-13(15)10-6-2-1-3-7-10/h1-3,6-7,11-12,14H,4-5,8-9H2/t11-,12-/m1/s1 |
InChI Key |
CIBMJUAZBFVYAB-VXGBXAGGSA-N |
Isomeric SMILES |
C1CC[C@H]([C@@H](C1)O)OC(=O)C2=CC=CC=C2 |
SMILES |
C1CCC(C(C1)O)OC(=O)C2=CC=CC=C2 |
Canonical SMILES |
C1CCC(C(C1)O)OC(=O)C2=CC=CC=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.